Cas no 451515-72-3 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate
• CAS No: 451515-72-3
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 6173512
• PubChem ID: 3245773
• Update Time: 2025-10-29

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate
• 451515-72-3
• SMR000026244
• Oprea1_688022
• HMS1498H08
• AKOS024588373
• SDCCGMLS-0055704.P002
• HMS2321H23
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate
• MLS000091696
• CHEMBL2360883
• ChemDiv3_008962
• BRD-K78156634-001-01-4
• IDI1_026872
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-methoxyacetate
• F0624-0104
• (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl methoxyacetate

• Inchi： 1S/C11H11N3O4/c1-17-6-10(15)18-7-14-11(16)8-4-2-3-5-9(8)12-13-14/h2-5H,6-7H2,1H3
• InChI Key： PNAAAWUCYGUJQQ-UHFFFAOYSA-N
• SMILES： O(C(COC)=O)CN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 249.07495584g/mol
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate

Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate (CAS No. 451515-72-3)

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 451515-72-3, belongs to the benzotriazine class of molecules, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this compound make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate incorporates a benzotriazine core, which is a heterocyclic aromatic system characterized by three nitrogen atoms. This core structure is flanked by a methyl group and a 2-methoxyacetic acid moiety, contributing to its unique chemical properties. The presence of the 4-oxo group enhances the compound's reactivity and potential for further functionalization, making it an intriguing subject for synthetic chemists.

In recent years, there has been growing interest in benzotriazine derivatives due to their reported bioactivities. Studies have shown that compounds within this class exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate suggests that it may interact with biological targets in ways that could be therapeutically beneficial.

One of the most compelling aspects of this compound is its potential role in the development of novel drugs. Researchers are particularly interested in its ability to modulate enzyme activity and cellular pathways associated with diseases such as cancer and inflammation. The 4-oxo group within the benzotriazine ring is particularly noteworthy, as it can serve as a site for selective interactions with biological molecules. This feature makes the compound a valuable scaffold for designing molecules with enhanced specificity and efficacy.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-methoxyacetic acid side chain adds complexity to the synthesis but also opens up possibilities for further derivatization. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high yields and purity.

The pharmacological evaluation of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate has been a focus of several recent studies. In vitro assays have demonstrated its potential to inhibit certain enzymes involved in inflammatory responses. Additionally, preliminary in vivo studies suggest that it may exhibit anti-tumor effects by interfering with critical signaling pathways. These findings underscore the importance of continued research into this compound and its derivatives.

The structural versatility of benzotriazine derivatives like (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxyacetate allows for the creation of a wide range of analogs with tailored properties. By modifying different parts of the molecule, researchers can fine-tune its bioactivity and pharmacokinetic profile. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

The role of computational chemistry in studying compounds like this one cannot be overstated. Molecular modeling techniques have enabled researchers to predict how (4-oxo-substituted benzotriazines) interact with biological targets at an atomic level. These predictions guide experimental design and help identify promising leads for further development. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug discovery significantly.

In conclusion, (4 oxo - 34 dihydro - 12 - triazin - 31 ylmethyl)methyl 2 methoxy acetate (CAS No. 45151572 - 03) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and reported bioactivities make it a compelling candidate for further exploration. As our understanding of molecular interactions continues to grow，so too does our ability to harness compounds like this one for therapeutic purposes.